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molecular formula C15H22O3 B8662098 Benzenenonanoic acid, 4-hydroxy- CAS No. 117240-22-9

Benzenenonanoic acid, 4-hydroxy-

Cat. No. B8662098
CAS RN: 117240-22-9
M. Wt: 250.33 g/mol
InChI Key: PARHSTXNJNHQHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04861798

Procedure details

In step 1 of this synthetic sequence, the ether group of 9(4-methoxyphenyl)nonanoic acid is cleaved with hydrogen bromide to give the alcohol, 9(4-hydroxyphenyl)nonanoic acid. In step 2, this acid is converted to its methyl ester. In step 3, the 9(4-hydroxyphenyl)nonanoic acid, methyl ester is alkylated (with n-butyl or n-hexyl bromide) and then hydrolyzed to give 9(4-alkoxyphenyl)nonanoic acids. In step 4, the acid is converted to the acid chloride, using thionyl chloride. In step 5, the acid chloride is condensed with a substituted or unsubstituted hydroxylamine to give the final product.
Name
9(4-methoxyphenyl)nonanoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrogen bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
alcohol
Name
9(4-hydroxyphenyl)nonanoic acid

Identifiers

REACTION_CXSMILES
C[O:2][C:3]1[CH:8]=[CH:7][C:6]([CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18])=[CH:5][CH:4]=1.Br>>[OH:2][C:3]1[CH:4]=[CH:5][C:6]([CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18])=[CH:7][CH:8]=1

Inputs

Step One
Name
9(4-methoxyphenyl)nonanoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=CC=C(C=C1)CCCCCCCCC(=O)O
Step Two
Name
hydrogen bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
[Compound]
Name
alcohol
Type
product
Smiles
Name
9(4-hydroxyphenyl)nonanoic acid
Type
product
Smiles
OC1=CC=C(C=C1)CCCCCCCCC(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.